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Compound of Interest |

Compound Name: Cerium vanadium tetraoxide
CAS No.: 13597-19-8
Cat. No.: B088083
. J

CAS Number: 13597-19-8 Synonyms: Cerium Vanadium Tetraoxide, Cerous Vanadate
Molecular Formula: CeVOa Molecular Weight: 255.06 g/mol [1][2][3][4]

Part 1: Executive Technical Summary

Cerium(lll) Orthovanadate (CeVOa) is a rare-earth inorganic compound belonging to the
orthovanadate family.[5] Unlike simple oxides, CeVOa crystallizes in a zircon-type tetragonal
structure (

) at ambient conditions, distinguishing it from the monazite structures common to light
lanthanide phosphates.

For researchers in drug development and materials science, CeVOa represents a dual-
functional scaffold:

o Biomedical Potency: It exhibits significant antibacterial, antifungal, and antioxidant
properties, driven by the redox switching between Ce3*/Ce**+ and V4+/V>+ states, which
facilitates Reactive Oxygen Species (ROS) modulation.

o Optoelectronic Utility: With a direct band gap of ~2.8-3.2 eV, it functions as a visible-light-
active photocatalyst and a luminescent host matrix.

Part 2: Physicochemical Architecture
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Crystal Structure & Stability

At standard temperature and pressure (STP), CeVOas adopts the Zircon phase.[5] This structure
consists of alternating edge-sharing

dodecahedra and
tetrahedra forming chains parallel to the c-axis.[5]

o Lattice Parameters:

e Phase Transitions: Under high pressure (>4 GPa) or extreme temperature, it may undergo a
phase transition to a Monazite (monoclinic) or Scheelite structure, altering its electronic
density of states.

Electronic Properties
e Band Gap: 2.76 eV — 3.2 eV (Tunable via morphology).

o Magnetic Behavior: Paramagnetic, attributed to the 4ft electron configuration of the Ce3* ion.

e Luminescence: Exhibits strong emission in the visible range (often blue/green) when excited
by UV light, utilized in bio-imaging.

Part 3: Synthesis Protocols

Note: The following protocols are synthesized from field-proven methodologies (Hydrothermal
and Sol-Gel) to ensure reproducibility and high phase purity.

Protocol A: Hydrothermal Synthesis (High Crystallinity)

Objective: Production of anisotropic nanorods/nanowires for catalytic applications.
Reagents:

o Cerium(lll) Nitrate Hexahydrate (
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)

o Ammonium Metavanadate (

)I6I[7]

¢ Sodium Hydroxide (NaOH)

e Deionized Water (DIW)

Step-by-Step Workflow:

Precursor Dissolution: Dissolve 2.0 mmol of

in 20 mL DIW. Separately, dissolve 2.0 mmol of

in 20 mL hot DIW.

o Complexation: Dropwise add the vanadate solution to the cerium solution under vigorous
magnetic stirring (500 rpm). A yellowish precipitate will form immediately.

e pH Adjustment: Adjust pH to 10.0 using 1M NaOH. This step controls the hydrolysis rate and
final morphology.

e Autoclaving: Transfer the suspension to a Teflon-lined stainless steel autoclave (fill factor
70%). Seal and heat at 180°C for 12—24 hours.

 Purification: Cool to room temperature naturally. Centrifuge the precipitate (6000 rpm, 10
min). Wash 3x with DIW and 1x with Ethanol to remove ionic byproducts.

» Calcination (Optional): For higher crystallinity, anneal at 400°C for 2 hours in air.

Protocol B: Urea-Assisted Sol-Gel Auto-Combustion
(Bio-Active Nanoparticles)

Objective: Rapid synthesis of spherical nanoparticles with high surface area for antimicrobial
assays.

Reagents:
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e Cerium(lll) Nitrate Hexahydrate
e« Ammonium Metavanadate[7][8]
e Urea (
) — Acts as fuel and reducing agent.
Step-by-Step Workflow:

» Stoichiometric Mixing: Mix Oxidizer (Nitrate/Vanadate) and Fuel (Urea) in a 1:1 molar ratio in
minimal DIW to form a homogeneous solution.

o Gelation: Heat the solution at 80°C on a hot plate under constant stirring until excess water
evaporates, forming a viscous gel.

o Combustion: Increase temperature to ~300°C. The gel will ignite (auto-combustion),
releasing gases (

) and leaving a voluminous, foamy powder.

 Sintering: Grind the foam into a fine powder and sinter at 600°C for 2 hours to remove
carbonaceous residues and crystallize the CeVOas phase.

Visualization: Synthesis Logic Flow
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Precursor Selection

Route A: Hydrothermal Route B: Sol-Gel Combustion
(Nanorods/Wires) (Spherical NPs)

Mix Ce(NO3)3 + NH4VO3 Mix Precursors + Urea
pH adjustment (NaOH) (Fuel:Oxidizer Ratio 1:1)
Autoclave Thermal Dehydration -> Ignition
180°C, 12-24h Auto-combustion
Wash & Dry Calcination (600°C)
High Crystallinity High Surface Area

Click to download full resolution via product page

Caption: Comparative workflow for Hydrothermal (high crystallinity) vs. Sol-Gel (high surface
area) synthesis of CeVOa.

Part 4: Functional Applications in Drug
Development & Research
Antimicrobial & Antifungal Activity

CeVOa4 nanoparticles have demonstrated potent efficacy against pathogens including S.
aureus, E. coli, and Candida albicans.

¢ Mechanism of Action:

o Oxidative Stress: The nanoparticles generate Reactive Oxygen Species (ROS) such as
superoxide anions (
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) and hydroxyl radicals (
) upon interaction with the bacterial cell wall.

o Membrane Disruption: Electrostatic interaction between positively charged CeVOa surface
defects and negatively charged bacterial membranes leads to cell wall rupture.

o Redox Cycling: The

and

couples facilitate continuous ROS generation, preventing bacterial resistance.

Biomedical Sensing & Imaging

Due to its photoluminescence and paramagnetic properties, CeVOas is investigated as a
theranostic agent:

o Contrast Agent: Potential use in MRI (due to Gd-like paramagnetic behavior of Ce3*).

e Fluorescence Imaging: Doping with Lanthanides (e.g., Eud*, Dy3*) shifts emission to
red/yellow, allowing for deep-tissue bio-imaging without background auto-fluorescence.

Photocatalytic Degradation

In environmental pharmacology (degradation of pharmaceutical pollutants), CeVOa serves as a
visible-light photocatalyst.[9]

o Target: Degradation of organic dyes and antibiotic residues in wastewater.
 Efficiency: Enhanced by the narrow band gap (~2.8 eV), allowing solar spectrum utilization.

Part 5: Safety, Toxicity & Handling (MSDS Summary)

While Cerium compounds are generally considered low-toxicity compared to other heavy
metals, specific precautions for nanoparticulate CeVOa4 are mandatory due to inhalation risks.
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Hazard Category Classification Precaution

Harmful if swallowed.[6] Do not

Acute Toxicity Oral (Category 4) )
ingest.
_ May cause respiratory
Inhalation STOT SE 3 T
irritation. Use fume hood.
) ) Wear nitrile gloves and safety
Skin/Eye Irritant
goggles.
) ) ) Do not dispose of in drains;
Environmental Aquatic Chronic

toxic to aquatic life.

Self-Validating Safety Check:

» Before Experiment: Verify particle size.[10][11] Nanoparticles (<100 nm) penetrate barriers
more easily than bulk powder. Use N95 or P100 respiratory protection when handling dry
nanopowder.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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